Home / Products / Others

2-Propenamide, N-hydroxy-3-(4-(((2-hydroxyethyl)(2-(1H-indol-2-yl)ethyl)amino)methyl)phenyl)-

Name: 2-Propenamide, N-hydroxy-3-(4-(((2-hydroxyethyl)(2-(1H-indol-2-yl)ethyl)amino)methyl)phenyl)-
Brand: Smolecule
SKU: S532491
Rating: 5 (1 reviews)

Catalog No.

S532491

CAS No.

591207-53-3

M.F

C22H25N3O3

M. Wt

379.46

Availability

Inquiry

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

2-Propenamide, N-hydroxy-3-(4-(((2-hydroxyethyl)(2...

3. Others
4. reference

General Information

CAS Number

591207-53-3

Product Name

2-Propenamide, N-hydroxy-3-(4-(((2-hydroxyethyl)(2-(1H-indol-2-yl)ethyl)amino)methyl)phenyl)-

IUPAC Name

(E)-N-hydroxy-3-[4-[[2-hydroxyethyl-[2-(1H-indol-2-yl)ethyl]amino]methyl]phenyl]prop-2-enamide

Molecular Formula

C22H25N3O3

Molecular Weight

379.46

InChI

InChI=1S/C22H25N3O3/c26-14-13-25(12-11-20-15-19-3-1-2-4-21(19)23-20)16-18-7-5-17(6-8-18)9-10-22(27)24-28/h1-10,15,23,26,28H,11-14,16H2,(H,24,27)/b10-9+

InChI Key

FGJCGXHQLHHNFO-MDZDMXLPSA-N

SMILES

C1=CC=C2C(=C1)C=C(N2)CCN(CCO)CC3=CC=C(C=C3)C=CC(=O)NO

Solubility

Soluble in DMSO

Synonyms

LAQ 824; LAQ-824; LAQ824;

Description

The exact mass of the compound 2-Propenamide, N-hydroxy-3-(4-(((2-hydroxyethyl)(2-(1H-indol-2-yl)ethyl)amino)methyl)phenyl)- is 379.1896 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..

Specification

Purity

>98% (or refer to the Certificate of Analysis)

XLogP3

2.4

Exact Mass

379.1896

Others

Appearance

Solid powder

Storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Dates

Modify: 2024-01-05

Reference

1: Rosato RR, Almenara JA, Maggio SC, Coe S, Atadja P, Dent P, Grant S. Role of histone deacetylase inhibitor-induced reactive oxygen species and DNA damage in LAQ-824/fludarabine antileukemic interactions. Mol Cancer Ther. 2008 Oct;7(10):3285-97. doi: 10.1158/1535-7163.MCT-08-0385. PubMed PMID: 18852132; PubMed Central PMCID: PMC2586957.
2: Ganai SA. Strategy for enhancing the therapeutic efficacy of histone deacetylase inhibitor dacinostat: the novel paradigm to tackle monotonous cancer chemoresistance. Arch Pharm Res. 2015 Oct 19. [Epub ahead of print] PubMed PMID: 26481010.

* Please note that we will only send quotations to valid professional email addresses.